Cas no 1094911-27-9 (3-amino-N-ethyl-N-methylbenzamide)

• Product Name: 3-amino-N-ethyl-N-methylbenzamide
• CAS No: 1094911-27-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD11622584
• CID: 4571519
• PubChem ID: 43262925
• Update Time: 2025-05-21

3-amino-N-ethyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-ethyl-N-methylbenzamide
• Benzamide, 3-amino-N-ethyl-N-methyl-

• MDL： MFCD11622584
• Inchi： 1S/C10H14N2O/c1-3-12(2)10(13)8-5-4-6-9(11)7-8/h4-7H,3,11H2,1-2H3
• InChI Key： URNKFNQWYLXELN-UHFFFAOYSA-N
• SMILES： C(N(CC)C)(=O)C1=CC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-N-ethyl-N-methylbenzamide

Professional Introduction to 3-amino-N-ethyl-N-methylbenzamide (CAS No. 1094911-27-9)

3-amino-N-ethyl-N-methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1094911-27-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzamide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound’s molecular structure, featuring both amino and amide functional groups, positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The benzamide core of 3-amino-N-ethyl-N-methylbenzamide is a well-documented pharmacophore in drug design, contributing to the efficacy of numerous therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and hydrophobic effects makes it a promising scaffold for further chemical modifications. Recent studies have highlighted the compound’s role in modulating enzyme activity and receptor binding, suggesting its utility in addressing various pathological conditions.

In the context of contemporary pharmaceutical research, 3-amino-N-ethyl-N-methylbenzamide has been explored for its potential in inhibiting key enzymes involved in inflammatory pathways. For instance, preliminary investigations have indicated that derivatives of this compound may exhibit anti-inflammatory properties by targeting cyclooxygenase (COX) and lipoxygenase pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that offer improved efficacy and reduced side effects compared to conventional therapies.

The synthesis of 3-amino-N-ethyl-N-methylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The presence of the amino group allows for further functionalization through reductive amination or diazotization reactions, expanding its synthetic utility. Additionally, the amide bond provides a site for hydrolysis or amidation, enabling the creation of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 3-amino-N-ethyl-N-methylbenzamide. Molecular docking studies have been employed to predict binding affinities and interactions with potential targets, such as protein kinases and transcription factors. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The pharmacokinetic profile of 3-amino-N-ethyl-N-methylbenzamide is another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, making it a promising candidate for further development.

In conclusion, 3-amino-N-ethyl-N-methylbenzamide (CAS No. 1094911-27-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its role in addressing various medical conditions is expected to expand significantly.